
high-sensitivity LC-MS/MS method for N-Nitroso-
Ruxolitinib quantification.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316

Get Quote

Application Note: High-Sensitivity LC-MS/MS Quantification of N-Nitroso-Ruxolitinib

Executive Summary
Objective: To establish a robust, high-sensitivity LC-MS/MS methodology for the quantification

of N-Nitroso-Ruxolitinib (an NDSRI) in drug substances and drug products. Scope: This

protocol addresses the critical need for detecting trace-level Nitrosamine Drug Substance-

Related Impurities (NDSRIs) in compliance with FDA and EMA "Cohort of Concern"

requirements. Key Performance Indicators:

LOQ: 0.5 ng/mL (equivalent to <10% of the strictest Acceptable Intake limit).

Linearity:

over a range of 0.5–100 ng/mL.

Specificity: Full chromatographic resolution from the API (Ruxolitinib) to prevent in-source

nitrosation artifacts.
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The NDSRI Challenge
Unlike small dialkyl nitrosamines (e.g., NDMA), N-Nitroso-Ruxolitinib is a complex

Nitrosamine Drug Substance-Related Impurity (NDSRI). It is formed via the nitrosation of the

secondary amine on the pyrrolopyrimidine/pyrazole scaffold of the Active Pharmaceutical

Ingredient (API).

Critical Chemical Insight (Expertise Pillar): Ruxolitinib contains an aromatic nitrogen system.[1]

While some aromatic nitrosamines fall outside the "Cohort of Concern" due to reduced

metabolic activation potential, regulatory bodies (FDA/EMA) currently enforce a conservative

Predicted Carcinogenic Potency Categorization (CPCA) approach.

Default Conservative Limit: 26.5 ng/day (Category 1).[2]

Target Sensitivity: To ensure compliance, the analytical method must achieve a Limit of

Quantitation (LOQ) significantly below this threshold (e.g., 0.03 ppm relative to API).

CPCA Decision Workflow
The following diagram illustrates the logic used to determine the required sensitivity for this

method.
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Identify N-Nitroso-Ruxolitinib Structure

Does it have alpha-hydrogens?

Calculate CPCA Score
(Electronic/Steric Factors)

Yes

Category 5
Limit: 1500 ng/day

(Low Potency)

No (Aromatic N-NO)

Category 1
Limit: 26.5 ng/day

(High Potency)

Score < 1 Score > 4

Method Target LOQ:
< 10% of Limit

Click to download full resolution via product page

Method Development Logic
Chromatographic Separation (The "In-Source" Trap)
Problem: Ruxolitinib (API) is present in the sample at concentrations

times higher than the impurity. If the API and residual nitrites co-elute and enter the high-
temperature ESI source simultaneously, in-source nitrosation can occur, generating false
positives. Solution: The method must chromatographically separate N-Nitroso-Ruxolitinib
from the parent Ruxolitinib.
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Column Choice: A Phenyl-Hexyl or C18 column is selected. The nitroso group increases

lipophilicity, typically causing the impurity to elute after the API on a Reverse Phase column.

Mass Spectrometry Strategy
Ionization: ESI+ (Electrospray Ionization, Positive mode).

MRM Transitions:

Parent: Ruxolitinib (

, MW 306.37)

.

Impurity: N-Nitroso-Ruxolitinib (

, MW 335.[3][4]37)

.

Quantifier:

(Core pyrrolopyrimidine fragment).

Qualifier:

(Loss of NO, characteristic but less specific).

Experimental Protocol
A. Equipment & Materials

LC System: UHPLC (e.g., Agilent 1290, Waters Acquity, or Shimadzu Nexera).

Detector: Triple Quadrupole MS (e.g., Sciex 6500+, Thermo Altis, or Waters Xevo TQ-XS).

Column: Waters XSelect CSH Phenyl-Hexyl (

mm, 2.5 µm) or equivalent C18.
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Reagents: LC-MS Grade Methanol, Formic Acid, Ammonium Formate.

Standards:

Analyte: N-Nitroso-Ruxolitinib (Certified Reference Material).[3][4][5]

Internal Standard (IS): N-Nitroso-Ruxolitinib-d9 (or Ruxolitinib-d9 if specific nitroso-IS is

unavailable, though specific is preferred).

B. Sample Preparation (Liquid-Liquid Extraction)
Rationale: Direct injection of dissolved tablets fouls the source. LLE extracts the organic

impurity while leaving excipients and salts behind.

Powdering: Grind 20 tablets of Ruxolitinib to a fine powder.

Weighing: Weigh powder equivalent to 100 mg API into a 15 mL centrifuge tube.

Dissolution: Add 5.0 mL of 0.1% Formic Acid in Water. Vortex for 5 mins.

Extraction: Add 5.0 mL of Ethyl Acetate (or MTBE).

Agitation: Shake on a mechanical shaker for 10 mins.

Separation: Centrifuge at 4000 rpm for 5 mins.

Concentration: Transfer 4.0 mL of the upper organic layer to a clean tube. Evaporate to

dryness under Nitrogen at 40°C.

Reconstitution: Reconstitute in 1.0 mL of Mobile Phase A:B (90:10).

Filtration: Filter through a 0.2 µm PTFE filter into an amber vial (amber to prevent UV

degradation of nitrosamine).

C. LC-MS/MS Parameters
Table 1: Chromatographic Conditions
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Parameter Setting

Mobile Phase A
10mM Ammonium Formate + 0.1% Formic Acid

in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min

Column Temp 45°C

Injection Vol 5–10 µL

Gradient

0-1 min: 5% B (Hold) 1-8 min: 5%

95% B 8-10 min: 95% B (Wash) 10.1 min: 5% B

(Re-equilibrate)

Divert Valve

CRITICAL: Divert flow to waste during API

elution (typically 3–5 min window) to protect MS.

[3]

Table 2: MS/MS Transitions (ESI Positive)

Compound
Precursor
(m/z)

Product (m/z) CE (eV) Role

N-Nitroso-

Ruxolitinib
336.2 186.1 35 Quantifier

336.2 306.2 15
Qualifier (Loss of

NO)

Ruxolitinib (API) 307.2 186.1 35
System

Suitability

IS (d9-Analog) 345.2 186.1 35 Internal Standard

Analytical Workflow Diagram
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Validation & Quality Control Strategy
To ensure Trustworthiness (E-E-A-T), the following validation parameters must be met (based

on ICH Q2(R2) guidelines):

System Suitability:

Resolution (

) between API and N-Nitroso impurity must be

.

Signal-to-Noise (S/N) for the LOQ standard must be

.

Linearity:

Calibration curve: 0.5, 1, 5, 10, 20, 50, 100 ng/mL.

Weighting:

is recommended to prioritize accuracy at the low end (trace analysis).

Recovery (Accuracy):

Spike blank matrix (placebo + API) at LOQ, 100% limit, and 150% limit.

Acceptance: 80–120% recovery.

Artifact Check (Crucial):
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Procedure: Inject a high-concentration sample of pure API (unspiked) without the divert

valve. Monitor the N-Nitroso transition.

Pass Criteria: No peak should appear at the N-Nitroso retention time. If a peak appears, it

indicates "in-situ" formation in the source or contaminated API. To distinguish, lower the

inlet temperature; if the peak decreases, it is an artifact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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